Cas no 1865028-19-8 (1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl-)

• Product Name: 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl-
• CAS No: 1865028-19-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5276740
• Update Time: 2025-05-20

1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl-

• Inchi： 1S/C8H15N3O/c1-6(5-9)7(12)8-10-3-4-11(8)2/h3-4,6-7,12H,5,9H2,1-2H3
• InChI Key： DJQKETNELRAHLT-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1C)(O)C(C)CN

Additional information on 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl-

Research Brief on 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS: 1865028-19-8): Recent Advances and Applications

The compound 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS: 1865028-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1H-Imidazole-2-methanol derivatives as key intermediates in the synthesis of bioactive molecules. The presence of both imidazole and amino functional groups in this compound makes it a versatile scaffold for designing novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The researchers employed computational docking studies to elucidate the binding interactions of this compound with specific kinase domains, revealing promising inhibitory activity.

In addition to its potential in oncology, 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl- has shown promise in neurological applications. A recent preclinical study investigated its neuroprotective effects in models of neurodegenerative diseases. The compound exhibited significant antioxidant properties and demonstrated the ability to modulate neurotransmitter systems, suggesting its potential as a lead compound for developing treatments for conditions such as Parkinson's disease.

The synthetic pathways for 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl- have also seen recent optimization. A 2024 publication in Organic Process Research & Development described a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is particularly important for facilitating further pharmacological studies and potential commercialization of derivatives based on this core structure.

From a safety and pharmacokinetics perspective, preliminary studies have shown that 1H-Imidazole-2-methanol derivatives exhibit favorable metabolic stability and acceptable toxicity profiles in animal models. However, researchers emphasize the need for more comprehensive toxicological assessments before clinical translation. The compound's physicochemical properties, including its solubility and membrane permeability, are currently being optimized through structural modifications to enhance its drug-like characteristics.

Looking forward, the scientific community anticipates that 1H-Imidazole-2-methanol, α-(2-amino-1-methylethyl)-1-methyl- will continue to be a focus of research in multiple therapeutic areas. Its structural versatility allows for diverse modifications, making it a valuable scaffold for medicinal chemistry programs. Future research directions may include exploration of its antimicrobial potential, investigation of its role in immunomodulation, and development of targeted delivery systems to improve its therapeutic index.